Cas no 163457-22-5 (Benzyl 3,3-difluoropyrrolidine-1-carboxylate)

• Product Name: Benzyl 3,3-difluoropyrrolidine-1-carboxylate
• CAS No: 163457-22-5
• Molecular Formula: C₁₂H₁₃NO₂F₂
• Molecular Weight: 241.23392
• MDL: MFCD08437199
• CID: 904762
• PubChem ID: 15197580

Benzyl 3,3-difluoropyrrolidine-1-carboxylate Properties

Names and Identifiers

• Benzyl 3,3-difluoropyrrolidine-1-carboxylate
• 1-cbz-3,3-difluoropyrrolidine
• 1-Pyrrolidinecarboxylic acid,3,3-difluoro-,phenylmethyl ester
• benzyl 3,3-difluoro-1-pyrrolidine carboxylate
• N-Cbz-3,3-difluoropyrrolidine
• XZMBERXRQLASNY-UHFFFAOYSA-N
• Benzyl 3,3-Difluoro-1-Pyrrolidinecarboxylate
• 163457-22-5
• SCHEMBL1182778
• MFCD08437199
• BS-51155
• 1-Pyrrolidinecarboxylic acid, 3,3-difluoro-, phenylmethyl ester
• CS-0161206
• Y13513
• Benzyl3,3-difluoropyrrolidine-1-carboxylate
• DTXSID20569927

• MDL： MFCD08437199
• InChIKey： XZMBERXRQLASNY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13F2NO2/c13-12(14)6-7-15(9-12)11(16)17-8-10-4-2-1-3-5-10/h1-5H,6-9H2
• SMILES： C1CN(CC1(F)F)C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 241.09100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 241.09143498g/mol
• Heavy Atom Count: 17
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 2.60210
• PSA: 29.54000

Benzyl 3,3-difluoropyrrolidine-1-carboxylate Security Information

Benzyl 3,3-difluoropyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls